N-(3-acetylphenyl)-3,5-dimethylbenzamide

• IUPAC Name: N-(3-acetylphenyl)-3,5-dimethylbenzamide
• InChI: InChI=1S/C17H17NO2/c1-11-7-12(2)9-15(8-11)17(20)18-16-6-4-5-14(10-16)13(3)19/h4-10H,1-3H3,(H,18,20)
• InChI Key: ZDYVJPSUHSNHRX-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC(=C1)C(=O)NC2=CC=CC(=C2)C(=O)C)C
• Molecular Formula: C17H17NO2
• Molecular Weight: 267.32 g/mol

Description

N-(3-acetylphenyl)-3,5-dimethylbenzamide, also known as N-(3-acetylphenyl)-3,5-dimethylbenzamide, is a chemical compound that has been studied for its potential applications in scientific research. This compound is commonly used in the field of biochemistry and pharmacology due to its unique properties and potential benefits. In

Mechanism of Action

The mechanism of action of N-(3-acetylphenyl)-3,5-dimethylbenzamide(3-acetylphenyl)-3,5-dimethylbenzamide is not fully understood, but it is believed to act on various cellular signaling pathways. This compound has been found to inhibit the activity of certain enzymes, which can lead to changes in cellular function. Additionally, N-(3-acetylphenyl)-3,5-dimethylbenzamide(3-acetylphenyl)-3,5-dimethylbenzamide has been found to have antioxidant properties, which may contribute to its potential therapeutic applications.
Biochemical and Physiological Effects
N-(3-acetylphenyl)-3,5-dimethylbenzamide(3-acetylphenyl)-3,5-dimethylbenzamide has been found to have a variety of biochemical and physiological effects. Some of the most notable effects include:
- Inhibition of certain enzymes involved in cellular signaling pathways
- Antioxidant properties
- Potential therapeutic applications in the treatment of various diseases
- Modulation of cellular function

Advantages and Limitations for Lab Experiments

N-(3-acetylphenyl)-3,5-dimethylbenzamide(3-acetylphenyl)-3,5-dimethylbenzamide has several advantages for lab experiments. This compound is relatively easy to synthesize and purify, making it readily available for use in research. Additionally, N-(3-acetylphenyl)-3,5-dimethylbenzamide(3-acetylphenyl)-3,5-dimethylbenzamide has a variety of potential applications, making it useful for a wide range of studies. However, there are also some limitations to using this compound in lab experiments. For example, the mechanism of action of N-(3-acetylphenyl)-3,5-dimethylbenzamide(3-acetylphenyl)-3,5-dimethylbenzamide is not fully understood, which can make it difficult to interpret experimental results.

Future Directions

There are several future directions for research on N-(3-acetylphenyl)-3,5-dimethylbenzamide(3-acetylphenyl)-3,5-dimethylbenzamide. Some potential areas of study include:
- Investigations into the potential therapeutic applications of N-(3-acetylphenyl)-3,5-dimethylbenzamide(3-acetylphenyl)-3,5-dimethylbenzamide in the treatment of various diseases, such as cancer or neurodegenerative disorders
- Studies on the pharmacokinetics and pharmacodynamics of N-(3-acetylphenyl)-3,5-dimethylbenzamide(3-acetylphenyl)-3,5-dimethylbenzamide to better understand its potential uses in clinical settings
- Investigations into the mechanism of action of N-(3-acetylphenyl)-3,5-dimethylbenzamide(3-acetylphenyl)-3,5-dimethylbenzamide to better understand how it interacts with cellular signaling pathways
- Development of new synthesis methods or purification techniques for N-(3-acetylphenyl)-3,5-dimethylbenzamide(3-acetylphenyl)-3,5-dimethylbenzamide to improve its availability for research purposes
Overall, N-(3-acetylphenyl)-3,5-dimethylbenzamide(3-acetylphenyl)-3,5-dimethylbenzamide is a promising compound for scientific research due to its unique properties and potential applications. Further studies are needed to fully understand the mechanisms of action and potential therapeutic uses of this compound.

Synthesis Methods

The synthesis of N-(3-acetylphenyl)-3,5-dimethylbenzamide(3-acetylphenyl)-3,5-dimethylbenzamide involves the reaction of 3-acetylphenyl isocyanate with 3,5-dimethylbenzoyl chloride. This reaction results in the formation of the desired compound, which can then be purified using various methods such as recrystallization or chromatography. The synthesis method for this compound has been well-established and is commonly used in laboratory settings.

Scientific Research Applications

N-(3-acetylphenyl)-3,5-dimethylbenzamide(3-acetylphenyl)-3,5-dimethylbenzamide has been studied extensively for its potential applications in scientific research. This compound has been found to have a variety of biochemical and physiological effects, making it useful for a wide range of studies. Some of the most common applications of this compound include:
- Studies on the effects of N-(3-acetylphenyl)-3,5-dimethylbenzamide(3-acetylphenyl)-3,5-dimethylbenzamide on cellular signaling pathways
- Investigations into the potential therapeutic applications of N-(3-acetylphenyl)-3,5-dimethylbenzamide(3-acetylphenyl)-3,5-dimethylbenzamide in the treatment of various diseases
- Studies on the pharmacokinetics and pharmacodynamics of N-(3-acetylphenyl)-3,5-dimethylbenzamide(3-acetylphenyl)-3,5-dimethylbenzamide
- Investigations into the mechanism of action of N-(3-acetylphenyl)-3,5-dimethylbenzamide(3-acetylphenyl)-3,5-dimethylbenzamide